Cas no 2592433-80-0 (Hydroxy-PEG16-Boc)

• Product Name: Hydroxy-PEG16-Boc
• CAS No: 2592433-80-0
• MF: C₃₉H₇₈O₁₉
• MW: 851.03
• CID: 5083819
• PubChem ID: 77078319
• Update Time: 2025-06-08

Hydroxy-PEG16-Boc Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-hydroxy-3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48-hexadecaoxahenpentacontan-51-oate
• HY-130833
• 2592433-80-0
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Hydroxy-PEG16-Boc
• HO-PEG16-t-butylester
• BP-21877
• CS-0114290
• HO-PEG16-CH2CH2COOtBu
• HO-PEG16-t-butyl ester
• T18039
• AKOS040743385
• Hydroxy-PEG16-t-butyl ester

• Inchi： 1S/C39H78O19/c1-39(2,3)58-38(41)4-6-42-8-10-44-12-14-46-16-18-48-20-22-50-24-26-52-28-30-54-32-34-56-36-37-57-35-33-55-31-29-53-27-25-51-23-21-49-19-17-47-15-13-45-11-9-43-7-5-40/h40H,4-37H2,1-3H3
• InChI Key： WXQNBVUETAEZHW-UHFFFAOYSA-N
• SMILES： C(COCCC(=O)OC(C)(C)C)OCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO

Computed Properties

• Exact Mass: 850.51373025g/mol
• Monoisotopic Mass: 850.51373025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 58
• Rotatable Bond Count: 52
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 194Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Hydroxy-PEG16-Boc

Comprehensive Overview of Hydroxy-PEG16-Boc (CAS No. 2592433-80-0): Properties, Applications, and Innovations

In the rapidly evolving field of bioconjugation and pharmaceutical sciences, Hydroxy-PEG16-Boc (CAS No. 2592433-80-0) has emerged as a critical reagent for drug delivery, biomaterial modification, and targeted therapy development. This compound, featuring a 16-unit polyethylene glycol (PEG) spacer and a Boc (tert-butoxycarbonyl) protecting group, offers unparalleled versatility in synthetic chemistry and biomedical applications. Its unique structure enables precise control over solubility, stability, and biocompatibility—key factors driving its adoption in cutting-edge research.

The growing demand for PEGylated compounds like Hydroxy-PEG16-Boc reflects broader trends in personalized medicine and nanotechnology. Researchers frequently search for "PEGylation techniques for drug delivery" or "Boc-protected PEG reagents," underscoring the compound's relevance. With its hydroxyl terminal group, this derivative facilitates easy conjugation to peptides, proteins, or small molecules, making it indispensable in ADC (antibody-drug conjugate) development and controlled-release formulations.

From a molecular perspective, the 16-ethylene glycol units in Hydroxy-PEG16-Boc provide an optimal balance between hydrophilicity and steric effects. This property is crucial for addressing common challenges such as "improving drug half-life" or "reducing immunogenicity," frequently cited in PubMed and patent literature. The Boc group further enhances synthetic flexibility, allowing selective deprotection under mild acidic conditions—a feature highly valued in multi-step organic syntheses.

Recent advancements in biodegradable PEG alternatives have sparked discussions about Hydroxy-PEG16-Boc's environmental profile. While traditional PEGs face scrutiny regarding biodegradability, this derivative's precise chain length and functional groups enable more sustainable applications. Laboratories exploring "green chemistry PEG solutions" often evaluate its optimized structure for reduced ecological impact without compromising performance.

In diagnostic applications, Hydroxy-PEG16-Boc (CAS 2592433-80-0) plays a pivotal role in developing contrast agents and biosensors. Its ability to minimize non-specific binding—a hot topic in "in vivo imaging probe design"—makes it ideal for creating stealth coatings on nanoparticles. The compound's water-soluble PEG backbone combined with the Boc-protected amine offers dual functionality for sequential modification strategies.

The pharmaceutical industry's shift toward highly functionalized PEG derivatives has positioned Hydroxy-PEG16-Boc as a staple in R&D pipelines. Its compatibility with automated synthesizers addresses the rising demand for "scalable PEGylation platforms," while its compliance with ICH guidelines ensures smooth translation from bench to clinic. Analytical data consistently shows >95% purity in HPLC, meeting stringent requirements for GMP-grade intermediates.

Emerging studies on PEG-based hydrogels highlight another dimension of Hydroxy-PEG16-Boc's utility. Researchers investigating "3D bioprinting biomaterials" leverage its crosslinking potential to create scaffolds with tunable mechanical properties. The Boc group serves as a temporary mask during polymerization, enabling post-fabrication functionalization—an approach gaining traction in regenerative medicine.

As the scientific community prioritizes structure-activity relationship (SAR) studies, the defined 16-unit PEG chain in this compound provides a valuable reference point. Comparative analyses with shorter (PEG4) or longer (PEG24) analogs help elucidate optimal spacer lengths for specific applications, a topic dominating forums like ResearchGate and LinkedIn scientific groups.

Storage and handling recommendations for Hydroxy-PEG16-Boc emphasize its stability at -20°C under inert atmosphere—a practical consideration for laboratories managing "sensitive reagent storage protocols." Its crystalline powder form ensures convenient aliquoting, while MSDS-certified safety profiles align with modern "laboratory risk minimization" practices.

Looking ahead, innovations in click chemistry-compatible PEGs and multifunctional PEG building blocks will likely expand Hydroxy-PEG16-Boc's applications. With its proven track record in bioconjugation and formulation science, this compound remains at the forefront of interdisciplinary research bridging chemistry, biology, and materials science.